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Compound of Interest

Compound Name: Methyl hydroperoxide

Cat. No.: B1604547

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl
Hydroperoxide

Introduction

Methyl hydroperoxide (CHsOOH) is the simplest organic hydroperoxide and a compound of
significant interest across various scientific disciplines, including atmospheric chemistry,
combustion science, and catalysis.[1] It is a volatile, colorless liquid that serves as a crucial
intermediate in the oxidation of methane.[2][3] In atmospheric chemistry, it acts as a temporary
reservoir for HOx radicals, influencing the oxidizing capacity of the troposphere.[1]
Furthermore, it is an important intermediate in the autoxidation and low-temperature ignition
processes of hydrocarbons.[1] In condensed or concentrated forms, methyl hydroperoxide is
explosive and requires careful handling.[1][2][3] This guide provides a comprehensive overview
of its physical and chemical properties, experimental protocols for its study, and key reaction
pathways.

Physical Properties

Methyl hydroperoxide is a colorless liquid with a molecular formula of CHaO2.[1][2][3][4][5][6]
Its physical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula CHa402 [L12113114115]116]
Molecular Weight 48.041 g/mol [1][4]5]16]
Appearance Colorless liquid [1112][3]
Boiling Point 29-31°Cor 46 °C [LI[2113114]11 7]
Melting Point <25°C 21131141 7]

) 0.951 g/cm3 at 15 °C or 0.9967
Density 2113114171

g/lcmd at 15 °C

N Miscible with water and diethyl

Solubility [1112][3]

ether

Henry's Law Constant

4.54e-06 atm-m3/mole

[4]115]

Atmospheric OH Rate

5.54e-12 cm3/molecule-sec

[41(5]

Constant
Refractive Index 1.361 [8]
Dipole Moment 0.65D [8]

Chemical Properties and Reactivity
Stability and Decomposition

Methyl hydroperoxide is an unstable compound, particularly in its pure or concentrated form,

where it can be explosive.[1][2][3] Its stability is a critical factor in its role as a reactive

intermediate in atmospheric and combustion chemistry.[1]

Thermal Decomposition: The thermal decomposition of methyl hydroperoxide is a key

process that is highly dependent on temperature. The weak oxygen-oxygen peroxide bond

breaks to form methoxy (CHsO) and hydroxyl (OH) radicals.[1] Studies have shown that the

decomposition can be partly heterogeneous.[9][10] In the gas phase, using the toluene carrier
method, the first-order rate constants for homogeneous decomposition ranged from 0.19 s~ at
292 °C to 1.5 st at 378 °C, with an activation energy of 32 + 5 kcal/mole.[9][10]
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Figure 1: Thermal Decomposition of Methyl Hydroperoxide.

Photolytic Decomposition: The photolytic decomposition of methyl hydroperoxide is a crucial
process in atmospheric chemistry, influencing the budget of hydroxyl (OH) and methoxy
(CHs0) radicals.[1] The decomposition pathways are dependent on the phase (gas or
condensed) and the energy of the incident photons.[1] In the gas phase, photolysis primarily
yields methoxy and hydroxyl radicals. However, in condensed phases like on water clusters or
ice particles, the photochemistry is more complex, producing a wider range of products
including formaldehyde (CH20), hydrogen peroxide (H202), and methanol (CH3OH).[1]

Atmospheric Chemistry

Methyl hydroperoxide is one of the most abundant organic hydroperoxides in the
atmosphere.[1] Its formation primarily occurs through the recombination of methylperoxy
(CHs02) and hydroperoxyl (HO2) radicals.[1] It is removed from the atmosphere via photolysis
and reactions with radicals, making its concentration a key parameter in atmospheric models.
[1] Due to its relatively long atmospheric lifetime of 2—3 days and lower water solubility
compared to hydrogen peroxide, it can be transported over large distances, redistributing
important oxidizing radicals.[11]
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Figure 2: Atmospheric Formation and Removal of Methyl Hydroperoxide.

Aqueous-Phase Reactions

In the aqueous phase, such as in cloud droplets or aerosols, methyl hydroperoxide can
participate in Fenton-like reactions with transition metal ions, most notably iron(ll) (Fe2*).[1]
This reaction is significant as it generates highly reactive alkoxyl radicals.[1]

Radical-Initiated Reactions

The interaction between methyl hydroperoxide and peroxy radicals (ROz) is central to its
atmospheric chemistry.[1] The most significant of these interactions is with the hydroperoxy
radical (HOz) and the methyl peroxy radical (CH303z), which leads to its formation.[1]
Conversely, reactions with peroxy radicals can also lead to its decomposition, for instance,
through the abstraction of the hydroperoxidic hydrogen, although this is generally a slower
process compared to its reaction with OH radicals.[1]

Experimental Protocols
Synthesis
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The laboratory preparation of methyl hydroperoxide was first reported in 1929.[2][3] A less
hazardous method for the preparation of aqueous methyl hydroperoxide has also been
described.[12] While specific details of the original synthesis are not provided in the search
results, modern methods often involve the reaction of dimethyl sulfate with hydrogen peroxide
in the presence of a base.

Quantification

High-Performance Liquid Chromatography (HPLC): A prevalent method for quantifying methyl
hydroperoxide is HPLC coupled with a post-column derivatization system.[1][13] In this
technique, gas-phase hydroperoxides are collected in an aqueous solution using a continuous-
flow glass scrubbing coil.[13] The aqueous sample is then injected into the HPLC system. After
separation from other components on the HPLC column, methyl hydroperoxide enters a
reaction coil where it is derivatized to form a fluorescent product.[1] This derivatization
significantly enhances its detectability.[1] The detection system is based on the fluorescence
produced by the reaction of hydroperoxides with peroxidase and p-hydroxyphenylacetic acid.
[13] The detection limit for methyl hydroperoxide in the gas phase using this method is 13
pptv.[13]

Air Sample P> Aqueous Scrubbing Coil P HPLC Separation P> Post-Column Derivatization P> Fluorescence Detection P> Quantification

Click to download full resolution via product page
Figure 3: Experimental Workflow for HPLC Quantification of Methyl Hydroperoxide.

Mass Spectrometry: A direct mass-spectrometric technique has been used to measure methyl
hydroperoxide concentrations in an acetaldehyde cool flame.[14]

IH NMR Spectroscopy: While standard NMR is generally not sensitive enough for the low
concentrations of methyl hydroperoxide found in many samples, it can be used for
simultaneous quantification of various organic hydroperoxides in mixtures at higher
concentrations.[15]

Handling and Safety
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Methyl hydroperoxide, especially in its condensed or concentrated form, is explosive.[1][2][3]
[16] The explosivity of lower alkyl monohydroperoxides decreases with increasing chain length
and branching.[16]

General Precautions:

e Avoid contact with skin and eyes.[16]

¢ Avoid formation of dust and aerosols.[16]

e Use in a well-ventilated area.[17]

o Keep away from heat, sparks, open flames, and other ignition sources.[16][17]
» Store in a cool, dry, and well-ventilated place in a tightly closed container.[16]
e Protect from sunlight.[17]

o Store separately from incompatible materials.[16][17]

In Case of Exposure:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[16]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician.[16]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[16]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Consult a physician.[16][17]

Role in Drug Development and Research

While the primary focus of the provided information is on atmospheric and combustion
chemistry, the reactivity of hydroperoxides is relevant to drug development. The formation and
decomposition of hydroperoxides are implicated in oxidative stress and cellular damage, which
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are key factors in various diseases. Understanding the properties of a simple hydroperoxide
like methyl hydroperoxide can provide insights into the mechanisms of more complex
biological hydroperoxides. Additionally, organic peroxides are used as reagents and
intermediates in the synthesis of various organic molecules, which could include
pharmaceutical compounds.

Conclusion

Methyl hydroperoxide is a fundamentally important molecule with diverse roles in chemical
processes. Its high reactivity and instability make it a challenging compound to study, but also a
key intermediate in understanding complex reaction mechanisms in the atmosphere and in
combustion. A thorough understanding of its physical and chemical properties, as detailed in
this guide, is essential for researchers and scientists working in these fields. The provided
experimental protocols and safety information offer a foundation for the safe and effective study
of this simple yet significant organic hydroperoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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